Cas no 1489850-32-9 ((4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine)

• Product Name: (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine
• CAS No: 1489850-32-9
• MF: C₁₇H₂₆FN
• MW: 263.393448352814
• MDL: MFCD19438768
• CID: 5608171
• PubChem ID: 64228846
• Update Time: 2025-10-31

(4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-840700
• [(4-fluoro-3-methylphenyl)methyl][2-(4-methylcyclohexyl)ethyl]amine
• 1489850-32-9
• AKOS013549502
• (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine

• MDL： MFCD19438768
• Inchi： 1S/C17H26FN/c1-13-3-5-15(6-4-13)9-10-19-12-16-7-8-17(18)14(2)11-16/h7-8,11,13,15,19H,3-6,9-10,12H2,1-2H3
• InChI Key： ZKFOOLOKCOUFGF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CNCCC1CCC(C)CC1

Computed Properties

• Exact Mass: 263.204927996g/mol
• Monoisotopic Mass: 263.204927996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine

Chemical Profile of (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine and CAS No. 1489850-32-9

The compound identified by the CAS number 1489850-32-9 and the product name (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies.

In recent years, the exploration of novel amine derivatives has been a focal point in medicinal chemistry, particularly those incorporating aromatic rings with fluorine substituents. The presence of a 4-fluoro-3-methylphenyl moiety in this compound suggests a possible role in modulating enzyme activity and receptor binding, which are critical factors in the design of therapeutic agents. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, makes this compound a promising candidate for further investigation.

The structural component 2-(4-methylcyclohexyl)ethylamine adds another layer of complexity to the compound's potential biological activity. The cyclohexyl group, with its bulky and lipophilic nature, can influence the compound's solubility and interaction with biological targets. This particular arrangement of functional groups has been explored in various research studies aiming to develop compounds with enhanced pharmacokinetic properties.

Current research in the field of neuropharmacology has highlighted the importance of fluorinated aromatic amines in the development of drugs targeting central nervous system disorders. The compound in question may exhibit properties that are beneficial in the treatment of neurological conditions by interacting with specific neurotransmitter receptors. Studies have shown that similar structures can modulate dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis and characterization of this compound have been influenced by advancements in synthetic organic chemistry. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex aromatic rings, while asymmetric synthesis methods have allowed for the precise control of stereochemistry. These advancements have been crucial in developing derivatives with tailored biological activities.

In vitro studies have begun to uncover the potential pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The combination of a fluorinated aromatic ring and a bulky alkylamine moiety could lead to selective binding to target proteins, minimizing off-target effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. Computational modeling techniques have played a significant role in predicting the binding affinity and metabolic stability of this compound. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain valuable insights into how the compound interacts with biological targets at the molecular level.

The environmental impact and biodegradability of pharmaceutical compounds are also important considerations in modern drug development. The structural features of this compound suggest that it may possess favorable environmental properties, particularly if it incorporates elements that promote biodegradation. However, further studies are required to assess its environmental footprint and ensure sustainable use in pharmaceutical applications.

The commercial viability of this compound as a drug candidate will depend on several factors, including its efficacy, safety profile, and manufacturing costs. As such, ongoing research is focused on optimizing synthetic routes to improve yield and purity while reducing production costs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory discoveries into viable therapeutic agents.

In conclusion, the compound identified by CAS number 1489850-32-9 and named (4-fluoro-3-methylphenyl)methyl2-(4-methylcyclohexyl)ethylamine represents a promising area of research with potential applications in neuropharmacology and other therapeutic fields. Its unique structural features make it an attractive candidate for further investigation, leveraging advancements in synthetic chemistry and computational modeling. As research continues to uncover its pharmacological properties, this compound may contribute significantly to the development of new treatments for various diseases.